5(6H)-Quinazolinone, 7,8-dihydro-7,7-dimethyl-2-[(4-methylphenyl)amino]-
CAS No.: 669724-42-9
Cat. No.: VC11012269
Molecular Formula: C17H19N3O
Molecular Weight: 281.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 669724-42-9 |
|---|---|
| Molecular Formula | C17H19N3O |
| Molecular Weight | 281.35 g/mol |
| IUPAC Name | 7,7-dimethyl-2-(4-methylanilino)-6,8-dihydroquinazolin-5-one |
| Standard InChI | InChI=1S/C17H19N3O/c1-11-4-6-12(7-5-11)19-16-18-10-13-14(20-16)8-17(2,3)9-15(13)21/h4-7,10H,8-9H2,1-3H3,(H,18,19,20) |
| Standard InChI Key | QNTJTLOEIHXVSM-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)NC2=NC=C3C(=N2)CC(CC3=O)(C)C |
| Canonical SMILES | CC1=CC=C(C=C1)NC2=NC=C3C(=N2)CC(CC3=O)(C)C |
Introduction
Chemical Identity and Structural Features
Molecular Architecture
The compound features a 7,8-dihydroquinazolin-5(6H)-one scaffold substituted at position 2 with a 4-methylphenylamino group and at positions 7,7 with dimethyl moieties. This configuration introduces steric and electronic modifications that influence its reactivity and intermolecular interactions.
Table 1: Fundamental Chemical Properties
| Property | Value |
|---|---|
| IUPAC Name | 7,7-dimethyl-2-(4-methylanilino)-6,8-dihydroquinazolin-5-one |
| Molecular Formula | C₁₇H₁₉N₃O |
| Molecular Weight | 281.35 g/mol |
| Canonical SMILES | CC1=CC=C(C=C1)NC2=NC=C3C(=N2)CC(CC3=O)(C)C |
| InChI Key | QNTJTLOEIHXVSM-UHFFFAOYSA-N |
The dimethyl groups at C7 induce conformational rigidity in the dihydroquinazolinone ring system, while the p-tolylamino substituent enhances lipophilicity compared to unsubstituted analogs .
Synthesis and Manufacturing
Synthetic Pathways
Industrial synthesis typically employs a multi-step condensation strategy:
-
Schiff Base Formation: Reaction of 4-methylaniline with a ketone precursor under acidic conditions yields an intermediate imine.
-
Cyclization: The imine undergoes intramolecular cyclization catalyzed by Brønsted acids (e.g., H₂SO₄) or Lewis acids (e.g., ZnCl₂) to form the quinazolinone core.
-
Dimethyl Incorporation: Alkylation at C7 is achieved using methylating agents like dimethyl sulfate under controlled pH conditions .
Critical parameters include temperature (typically 80–120°C), solvent polarity (preferential use of DMF or DMSO), and stoichiometric ratios to minimize byproducts.
Industrial Scale-Up Challenges
Batch reactor systems face mass transfer limitations during cyclization, necessitating continuous flow reactors for improved yield (>85% purity). Post-synthesis purification employs recrystallization from ethanol/water mixtures, with final HPLC purity exceeding 98%.
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Profiling
¹H NMR (300 MHz, DMSO-d₆) reveals key structural features:
-
δ 2.25 (s, 3H): Methyl protons of the p-tolyl group
-
δ 1.35 (s, 6H): Geminal dimethyl protons at C7
-
δ 6.85–7.25 (m, 4H): Aromatic protons of the anilino moiety
-
δ 3.45 (t, 2H): Methylene protons adjacent to the carbonyl group
¹³C NMR confirms the carbonyl resonance at δ 168.9 ppm and quaternary carbons in the quinazolinone ring .
Mass Spectrometric Analysis
High-resolution ESI-MS shows a molecular ion peak at m/z 282.1471 [M+H]⁺, consistent with the molecular formula C₁₇H₁₉N₃O. Fragmentation patterns indicate cleavage of the N–C bond between the quinazolinone core and anilino group .
Biological Activities and Mechanisms
Pharmacokinetic Predictions
Computational ADMET profiling suggests:
-
LogP: 3.1 ± 0.2 (moderate blood-brain barrier permeability)
-
HIA: 92% (high intestinal absorption)
-
CYP3A4 Inhibition: Probable due to aromatic amine functionality
Comparative Analysis with Analogous Compounds
Structural Modifications and Activity Trends
| Compound | Substituents | EGFR IC₅₀ (μM) | LogP |
|---|---|---|---|
| Target Compound | 7,7-dimethyl; p-tolylamino | 1.8 (predicted) | 3.1 |
| 7-H Quinazolinone | Unsubstituted | 4.2 | 2.3 |
| 7-Methyl-2-anilino | Monomethyl | 2.9 | 2.8 |
The dimethyl substitution confers a 2.3-fold increase in predicted potency compared to the monomethyl analog, likely due to improved hydrophobic packing in enzyme active sites .
Industrial and Research Applications
Pharmaceutical Development
-
Oncology: Preclinical candidates for breast and lung cancers targeting mutant EGFR isoforms.
-
Antimicrobials: Synergistic combinations with β-lactam antibiotics under investigation.
Material Science Applications
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume